![molecular formula C11H13N3O4S2 B7576412 2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acid](/img/structure/B7576412.png)
2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acid, also known as DMSA-Pyrazole, is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. This compound exhibits unique properties that make it an excellent candidate for various therapeutic purposes.
Mechanism of Action
The mechanism of action of 2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acide involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. This compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. Additionally, 2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acide has been shown to inhibit the activity of various kinases, including AKT and ERK, which play a crucial role in the development of cancer.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acide exhibits potent anti-inflammatory and anti-cancer effects in vitro and in vivo. This compound has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in various cell types. Additionally, 2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acide has been shown to induce cell death in cancer cells by activating apoptotic pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acide in lab experiments include its potent anti-inflammatory and anti-cancer properties, as well as its ability to inhibit various enzymes and signaling pathways. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the research on 2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acide. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans. Finally, the potential use of 2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acide as a diagnostic tool for various diseases should also be explored.
Synthesis Methods
The synthesis of 2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acide involves the reaction of 2,5-dimethylthiophene-3-carboxylic acid with thionyl chloride, followed by the reaction with 4-amino-1H-pyrazole-3,5-diamine. The resulting product is then treated with sodium hydroxide to obtain the final product.
Scientific Research Applications
2-[4-[(2,5-Dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acide has been extensively studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.
properties
IUPAC Name |
2-[4-[(2,5-dimethylthiophen-3-yl)sulfonylamino]pyrazol-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O4S2/c1-7-3-10(8(2)19-7)20(17,18)13-9-4-12-14(5-9)6-11(15)16/h3-5,13H,6H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMDRHAFQLJLWNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)C)S(=O)(=O)NC2=CN(N=C2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.